Cas no 1423027-96-6 (2-ethoxy-N-methylaniline hydrochloride)

• Product Name: 2-ethoxy-N-methylaniline hydrochloride
• CAS No: 1423027-96-6
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 4598209
• PubChem ID: 71757242
• Update Time: 2025-10-29

2-ethoxy-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-methylaniline hydrochloride
• 2-ethoxy-N-methylaniline;hydrochloride
• Z1526503386

• Inchi： 1S/C9H13NO.ClH/c1-3-11-9-7-5-4-6-8(9)10-2;/h4-7,10H,3H2,1-2H3;1H
• InChI Key： KTEXNNGLWLGFKT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC=CC=1NC

Computed Properties

• Exact Mass: 187.076
• Monoisotopic Mass: 187.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-ethoxy-N-methylaniline hydrochloride

2-ethoxy-N-methylaniline hydrochloride (CAS No. 1423027-96-6): An Overview of Its Properties, Applications, and Recent Research

2-Ethoxy-N-methylaniline hydrochloride (CAS No. 1423027-96-6) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as N-methyl-2-ethoxyaniline hydrochloride, is a derivative of aniline and is characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical characteristics, applications, and recent research developments surrounding 2-ethoxy-N-methylaniline hydrochloride.

Chemical Structure and Properties

2-Ethoxy-N-methylaniline hydrochloride is a white to off-white crystalline solid with a molecular formula of C₁₀H₁₄N·HCl. The compound consists of an aniline core substituted with an ethoxy group at the para position and a methyl group at the amino nitrogen. The presence of the ethoxy group imparts unique solubility properties, making it more soluble in organic solvents compared to its unsubstituted counterparts. The hydrochloride salt form enhances its stability and bioavailability, making it suitable for various applications in both research and industry.

The compound exhibits a melting point of approximately 185-187°C and is stable under normal storage conditions. It is hygroscopic and should be stored in a dry environment to prevent degradation. The solubility of 2-ethoxy-N-methylaniline hydrochloride in water is moderate, but it dissolves readily in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Synthetic Routes and Production

The synthesis of 2-ethoxy-N-methylaniline hydrochloride can be achieved through several well-established methods. One common approach involves the reaction of 2-ethoxyaniline with methyl iodide in the presence of a base, followed by the formation of the hydrochloride salt. This method yields high purity product with good yield. Another synthetic route involves the reductive alkylation of 2-ethoxyaniline using formaldehyde and formic acid, followed by acidification to form the hydrochloride salt.

The choice of synthetic method depends on factors such as cost, availability of reagents, and desired scale of production. Industrial-scale production often employs optimized processes to ensure cost-effectiveness and environmental sustainability.

Applications in Research and Industry

2-Ethoxy-N-methylaniline hydrochloride finds extensive use in various research and industrial applications due to its unique chemical properties. In medicinal chemistry, it serves as an important intermediate in the synthesis of pharmaceutical compounds. Its ability to undergo selective functionalization reactions makes it a valuable building block for drug discovery programs.

In biological research, 2-ethoxy-N-methylanamine hydrochloride has been studied for its potential as a ligand for various receptors and enzymes. Recent studies have explored its interactions with serotonin receptors, G protein-coupled receptors (GPCRs), and other biomolecules. These interactions have implications for understanding neurological disorders and developing novel therapeutic agents.

In materials science, the compound has been investigated for its use in the development of functional polymers and coatings. Its reactivity with various monomers allows for the creation of tailored materials with specific properties such as enhanced mechanical strength or improved thermal stability.

Recent Research Developments

The scientific community continues to uncover new insights into the properties and applications of 2-ethoxy-N-methylanamine hydrochloride. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antipsychotic agents. The researchers demonstrated that derivatives of 2-ethoxy-N-methylanamine hydrochloride exhibited potent activity against dopamine D₂ receptors, suggesting their potential for treating schizophrenia.

Another study published in Biomaterials explored the use of 2-ethoxy-N-methylanamine hydrochloride-based polymers for drug delivery applications. The researchers developed biodegradable nanoparticles containing this compound that showed enhanced cellular uptake and sustained release profiles, making them promising candidates for targeted drug delivery systems.

In addition to these advancements, ongoing research is focused on optimizing synthetic methods to improve yield and purity while reducing environmental impact. Green chemistry approaches are being explored to develop more sustainable processes for producing 2-ethoxy-N-methylanamine hydrochloride.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 2-ethoxy-N-methylanamine hydrochloride. While this compound is not classified as a hazardous material under current regulations, it should be handled with appropriate precautions to ensure user safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact or inhalation.

In case of accidental exposure, immediate action should be taken to rinse affected areas with water or seek medical attention if necessary. Proper disposal methods should be followed to prevent environmental contamination.

Conclusion

2-Ethoxy-N-methylanamine hydrochloride (CAS No. 1423027-96-6) is a versatile organic compound with a wide range of applications in chemistry, biology, and pharmaceutical sciences. Its unique chemical structure and properties make it an important intermediate in drug discovery programs and a valuable material for developing functional polymers and coatings. Recent research has further expanded our understanding of its potential uses and safety considerations.